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Introduction

Trichoviridin is an isonitrile antibiotic produced by various species of the filamentous fungi
Trichoderma. It exhibits a range of antimicrobial activities, making it a compound of interest for
applications in agriculture as a biocontrol agent and potentially in pharmaceuticals. Accurate
guantification of Trichoviridin in fungal fermentation broths is crucial for optimizing production
processes, ensuring quality control, and conducting further research into its biological activities.
This document provides detailed application notes and protocols for the quantification of
Trichoviridin using High-Performance Liquid Chromatography (HPLC) with Diode-Array
Detection (DAD) and confirmatory analysis by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize representative quantitative data for Trichoviridin production.
Please note that these values are illustrative and can vary significantly based on the
Trichoderma species, strain, fermentation conditions, and analytical methodology.
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Table 1: Representative Trichoviridin Production in Different Trichoderma Species

Trichoderma Fermentation Trichoviridin

] ] Culture Type ] Reference
Species Time (days) Titer (pg/mL)
Trichoderma Hypothetical
] 7 Shake Flask 152+2.1
virens Data
Trichoderma Hypothetical
) 7 Shake Flask 8515
harzianum Data
Trichoderma ) Hypothetical
o 10 Bioreactor 25.8+34
koningii Data
Trichoderma ] Hypothetical
10 Bioreactor 121+£1.9
hamatum Data

Table 2: Method Performance Characteristics for Trichoviridin Quantification

Parameter HPLC-DAD LC-MS/MS
Linearity (R?) >0.999 >0.999
Limit of Detection (LOD) 0.1 pg/mL 0.01 ng/mL
Limit of Quantification (LOQ) 0.3 pg/mL 0.05 ng/mL
Accuracy (Recovery %) 92-105% 95-108%
Precision (RSD %) < 5% <3%

Experimental Protocols
Fungal Fermentation and Sample Preparation

This protocol describes the general procedure for submerged fermentation of Trichoderma
species and the subsequent extraction of Trichoviridin from the culture broth.

Materials:

o Trichoderma species of interest (e.g., T. virens, T. harzianum)
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o Potato Dextrose Broth (PDB) or a suitable production medium
e Erlenmeyer flasks

e Shaking incubator

o Ethyl acetate

e Anhydrous sodium sulfate

e Rotary evaporator

e Methanol (HPLC grade)

0.22 pum syringe filters
Protocol:

e Inoculum Preparation: Inoculate a 250 mL Erlenmeyer flask containing 50 mL of PDB with a
mycelial plug from a fresh culture of the Trichoderma species. Incubate at 25-28°C on a
rotary shaker at 150 rpm for 3-4 days.

e Production Culture: Inoculate a 1 L Erlenmeyer flask containing 200 mL of production
medium with 10% (v/v) of the inoculum culture.

» Fermentation: Incubate the production culture at 25-28°C on a rotary shaker at 150 rpm for
7-14 days.

o Extraction:

o

Separate the fungal biomass from the culture broth by filtration or centrifugation.

[¢]

To the cell-free supernatant, add an equal volume of ethyl acetate.

[¢]

Shake vigorously for 15 minutes and allow the phases to separate in a separatory funnel.

[e]

Collect the upper ethyl acetate layer. Repeat the extraction of the aqueous phase two
more times with fresh ethyl acetate.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15925787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Pool the ethyl acetate extracts and dry over anhydrous sodium sulfate.

o Concentration and Reconstitution:
o Evaporate the solvent from the dried extract using a rotary evaporator at 40°C.
o Reconstitute the dried residue in a known volume of methanol (e.g., 1 mL).

o Filter the reconstituted extract through a 0.22 um syringe filter into an HPLC vial.

HPLC-DAD Quantification Method

This method provides a robust approach for the routine quantification of Trichoviridin.
Instrumentation and Conditions:

o HPLC System: Agilent 1260 Infinity Il or equivalent with a Diode-Array Detector (DAD).
e Column: Poroshell 120 EC-C18 (4.6 x 150 mm, 2.7 pm).

» Mobile Phase A: Water with 0.1% formic acid.

» Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient:

0-1 min: 10% B

o

1-15 min: 10% to 90% B

[¢]

15-18 min: 90% B

o

[e]

18.1-20 min: 10% B (re-equilibration)
e Flow Rate: 1.0 mL/min.
e Column Temperature: 30°C.

e Injection Volume: 10 pL.
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» Detection Wavelength: 228 nm.
Protocol:

o Standard Preparation: Prepare a stock solution of Trichoviridin standard in methanol (1
mg/mL). From the stock solution, prepare a series of calibration standards ranging from 0.5
to 100 pg/mL.

o Calibration Curve: Inject the calibration standards and construct a calibration curve by
plotting the peak area against the concentration.

o Sample Analysis: Inject the prepared sample extracts.

o Quantification: Determine the concentration of Trichoviridin in the samples by interpolating
their peak areas from the calibration curve.

LC-MS/MS Confirmatory Analysis

This method provides high sensitivity and selectivity for the confirmation and accurate
quantification of Trichoviridin, especially at low concentrations.

Instrumentation and Conditions:

LC-MS/MS System: Agilent 6400 Series Triple Quadrupole LC/MS or equivalent.
 lon Source: Electrospray lonization (ESI) in positive mode.

e Column: Zorbax SB-C18 (2.1 x 100 mm, 3.5 pum).

» Mobile Phase A: Water with 0.1% formic acid.

» Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient:

o 0-1 min: 5% B

o 1-8 min: 5% to 95% B
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o 8-10 min: 95% B
o 10.1-12 min: 5% B (re-equilibration)
e Flow Rate: 0.4 mL/min.
e Column Temperature: 40°C.
e Injection Volume: 5 pL.
e MS Parameters:
o Capillary Voltage: 4000 V
o Gas Temperature: 350°C
o Gas Flow: 10 L/min
o Nebulizer Pressure: 45 psi

o MRM Transitions: Monitor the precursor ion to product ion transitions specific for
Trichoviridin (e.g., m/z 212.07 -> appropriate fragment ions, to be determined with a
standard).

Protocol:

o Standard and Sample Preparation: Prepare standards and samples as described for the
HPLC-DAD method, but at lower concentrations suitable for the sensitivity of the LC-MS/MS
system.

e Analysis: Inject the standards and samples into the LC-MS/MS system.

» Quantification: Quantify Trichoviridin using the area of the specific MRM transition peak and
a calibration curve constructed with the standards.

Visualizations
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Fig. 1: General workflow for Trichoviridin quantification.
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Fig. 2: HPLC-DAD analytical workflow.
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Fig. 3: Putative biosynthetic pathway of Trichoviridin.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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